Cas no 4383-05-5 (2-Hydroxy-3-methoxybenzyl alcohol)

• Product Name: 2-Hydroxy-3-methoxybenzyl alcohol
• CAS No: 4383-05-5
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD00008362
• CID: 44986
• PubChem ID: 125308039
• Update Time: 2025-05-24

2-Hydroxy-3-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-6-methoxyphenol
• 2-HYDROXY-3-METHOXYBENZYL ALCOHOL
• 2-Hydroxy-3-(hydroxymethyl)anisole
• o-Vanillyl alcohol
• 3-Methoxysalicyl alcohol
• Benzenemethanol, 2-hydroxy-3-methoxy-
• OSZHSESNQIMXMZ-UHFFFAOYSA-N
• 2-(hydroxymethyl)-6-methoxy-phenol
• 6-(hydroxymethyl)-2-methoxyphenol
• PubChem10255
• 4-Bromo-2,7-dimethylphenol
• 2-hydroxymethyl-6-methoxyphenol
• 2-hydroxy-3-methoxybenzenemethanol
• 2-Methoxy-6-(hydroxymethyl)phenol
• 2-Hydroxy-3-(hydro
• CH
• RARECHEM AL BD 0033
• 2-Hydroxy-3-methoxybenzyl alcohol,95%
• 2-Hydroxy-3-methoxybenzyl alcoholo-Vanillyl alcohol
• 2-Hydroxy-3-Methoxybenzyl alcohol, 95% 1GR
• 2-(Hydroxymethyl)-6-methoxyphenol #
• AM20040478
• AS-61261
• CS-0150322
• NS00047855
• AC-6161
• EN300-698225
• H1273
• Ortho-vanillyl alcohol
• OKE
• EINECS 224-488-1
• AKOS000248911
• SCHEMBL828720
• DTXSID80195948
• 2-Hydroxy-3-methoxy-hydroxymethyl benzene
• FT-0602165
• InChI=1/C8H10O3/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,9-10H,5H2,1H
• A826428
• 4383-05-5
• 2-Hydroxy-3-methoxybenzyl alcohol, 97%
• CR6WC34BRQ
• o-(Hydroxymethyl)guaiacol
• MFCD00008362
• CHEMBL3786715
• DB-051169
• phenol, 2-hydroxymethyl-6-methoxy-
• 2-Hydroxy-3-methoxybenzyl alcohol

• MDL： MFCD00008362
• Inchi： 1S/C8H10O3/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,9-10H,5H2,1H3
• InChI Key： OSZHSESNQIMXMZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CO)=C1O

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Light brown or white powder
• Density: 1.1690 (rough estimate)
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 162°C/12mmHg(lit.)
• Flash Point: 133.1±23.2 °C
• Refractive Index: 1.4620 (estimate)
• PSA: 49.69000
• LogP: 0.89310
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Hydroxy-3-methoxybenzyl alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Hydroxy-3-methoxybenzyl alcohol

2-Hydroxy-3-Methoxybenzyl Alcohol: A Comprehensive Overview

2-Hydroxy-3-methoxybenzyl alcohol (CAS No: 4383-05-5) is a versatile organic compound with significant applications in various industries, including pharmaceuticals, cosmetics, and food additives. This compound is also known as 4-hydroxy-3-methoxybenzyl alcohol or resorcinol methyl ether, and it has garnered attention due to its unique chemical properties and potential health benefits.

The molecular structure of 2-hydroxy-3-methoxybenzyl alcohol consists of a benzene ring with hydroxyl (-OH) and methoxy (-OCH₃) groups at the 2nd and 3rd positions, respectively, along with a hydroxymethyl (-CH₂OH) group attached to the benzene ring. This arrangement imparts the compound with both hydrophilic and lipophilic properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 2-hydroxy-3-methoxybenzyl alcohol in the field of dermatology. Researchers have found that this compound exhibits strong antioxidant properties, which can help protect the skin from oxidative stress caused by environmental factors such as UV radiation and pollution. In a 2023 study published in the *Journal of Dermatological Science*, it was demonstrated that topical application of 2-hydroxy-3-methoxybenzyl alcohol significantly reduced oxidative damage in human skin cells, suggesting its potential as an anti-aging ingredient in skincare products.

In addition to its dermatological applications, 2-hydroxy-3-methoxybenzyl alcohol has also been explored for its potential in the pharmaceutical industry. A 2022 study in *Pharmaceutical Research* revealed that this compound can enhance the bioavailability of certain drugs when used as a solubilizing agent. This property makes it a valuable additive in the formulation of oral medications, particularly those with poor water solubility.

The synthesis of 2-hydroxy-3-methoxybenzyl alcohol typically involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing the environmental impact of its production.

From an environmental perspective, 2-hydroxy-3-methoxybenzyl alcohol has been found to be biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional chemical additives in various industries. A 2021 study published in *Environmental Science & Technology* demonstrated that this compound degrades efficiently in soil and aquatic environments, posing minimal risk to ecosystems.

In conclusion, 2-hydroxy-3-methoxybenzyl alcohol (CAS No: 4383-05-5) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, coupled with recent research findings, underscore its potential as a valuable ingredient in skincare products, pharmaceutical formulations, and eco-friendly chemical additives. As ongoing research continues to uncover new uses for this compound, its significance in various industries is expected to grow further.